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Compound of Interest

3-Methoxymethoxy-5-
Compound Name:
phenylisoxazole

Cat. No.: B8442943

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 3-Methoxymethoxy-5-phenylisoxazole, a key intermediate in various synthetic and
medicinal chemistry applications. The information herein is compiled from safety data sheets of
structurally related compounds and established chemical principles governing its constituent
functional groups.

Chemical and Physical Properties

While specific experimental data for 3-Methoxymethoxy-5-phenylisoxazole is limited, the
following table summarizes estimated and known properties of the compound and its core
structural motifs. This data should be used as a guideline, and caution is advised.
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Property Value / Information Source | Basis
Molecular Formula C11H11NO3 Calculated
Molecular Weight 205.21 g/mol Calculated
Likely a solid at room Based on related
Appearance ] o
temperature. phenylisoxazole derivatives.
Not specifically reported.
] ] Similar phenylisoxazole Inferred from related
Melting Point i
compounds have melting compounds.
points ranging from 60-170°C.
Not reported; likely to o
N ) ) General characteristic of
Boiling Point decompose at high o ]
similar organic compounds.
temperatures.
Expected to be soluble in
common organic solvents like N
- ] Based on general solubility
Solubility dichloromethane, ethyl o o
o principles of similar molecules.
acetate, and acetone. Limited
solubility in water.
Based on the stability of the
- See Section 2 for detailed isoxazole ring and the
Stability

stability information.

methoxymethyl (MOM) ether
protecting group.

Stability and Reactivity

The stability of 3-Methoxymethoxy-5-phenylisoxazole is primarily dictated by its two key

functional groups: the isoxazole ring and the methoxymethyl (MOM) ether.

» |soxazole Ring: The isoxazole ring is generally stable under neutral and acidic conditions at

ambient temperature. However, it can be susceptible to ring-opening under basic conditions

(pH > 10), a process that is accelerated by increased temperature. The N-O bond in the

isoxazole ring is also known to be sensitive to UV irradiation, which can lead to

photochemical rearrangement.
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o Methoxymethyl (MOM) Ether: The MOM ether is a common protecting group for hydroxyl
functions and is known to be stable within a pH range of approximately 4 to 12. It is notably
labile under acidic conditions, which are often employed for its removal during synthetic
procedures. The MOM group is generally resistant to a variety of oxidizing and reducing
agents, as well as nucleophiles and bases.

Incompatible Materials:

o Strong Acids: Will likely cleave the methoxymethyl ether.

o Strong Bases: May induce the opening of the isoxazole ring.

e Strong Oxidizing Agents: May react with the aromatic and heterocyclic rings.

Hazard Identification and Safety Precautions

A specific Safety Data Sheet (SDS) for 3-Methoxymethoxy-5-phenylisoxazole is not readily
available. The following hazard information is based on the SDS of a closely related isoxazole
derivative and should be treated as a strong guideline.

Potential Hazards:

Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

o Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes.
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o Respiratory Protection: In case of insufficient ventilation or handling of large quantities, use a
NIOSH-approved respirator with an appropriate cartridge.

Experimental Protocols
General Handling Protocol

» Engineering Controls: Handle 3-Methoxymethoxy-5-phenylisoxazole in a well-ventilated
chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment: Always wear appropriate PPE as described in Section 3.

» Dispensing: If the compound is a solid, avoid generating dust. Use a spatula or other
appropriate tool for transferring the material.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly and stir to
dissolve.

o Waste Disposal: Dispose of waste materials containing this compound in accordance with
local, state, and federal regulations for chemical waste.

Storage Protocol

o Container: Store in a tightly sealed, clearly labeled container.

o Temperature: Store in a cool, dry place. Refrigeration (2-8 °C) is recommended for long-term
storage to minimize potential degradation.

 Light: Protect from direct sunlight and UV radiation to prevent photochemical reactions of the
isoxazole ring.

e Incompatibilities: Store away from strong acids, strong bases, and oxidizing agents.

Visualized Workflows and Pathways
Safe Handling Workflow
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Safe Handling Workflow for 3-Methoxymethoxy-5-phenylisoxazole

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)
GVork in a Chemical Fume HOO(D
Dispense Compound Carefully
(Avoid Dust Generation)
Grepare Solution (if requirecD

Gerform Experimental Procedura
Clean Work Area

Gispose of Waste Properla
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Storage and Stability of 3-Methoxymethoxy-5-phenylisoxazole
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Recommended Storage Potential Degradation Pathways
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 To cite this document: BenchChem. [Application Notes and Protocols for 3-Methoxymethoxy-
5-phenylisoxazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8442943#handling-and-storage-of-3-
methoxymethoxy-5-phenylisoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b8442943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8442943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

